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Compound of Interest

Compound Name: Secretin (28-54), human

Cat. No.: B14756563

Introduction

Secretin is a 27-amino acid peptide hormone that plays a crucial role in regulating the pH of the
duodenum.[1][2] It is produced by S-cells in the small intestine in response to gastric acid,
stimulating the pancreas and biliary system to release a bicarbonate-rich fluid to neutralize the
acid.[1][3][4] The mature human secretin peptide corresponds to amino acid residues 28-54 of
its precursor, prosecretin.[5][6] Recombinant expression of Secretin (28-54) provides a cost-
effective and scalable method for producing this biologically active peptide for research,
diagnostics, and therapeutic development. These notes provide a comprehensive overview and
detailed protocols for its expression in Escherichia coli, subsequent purification, and
characterization.

Biological Function and Signaling Pathway

Secretin exerts its effects by binding to the Secretin Receptor (SCTR), a G protein-coupled
receptor (GPCR).[3][7] This interaction primarily activates the Gas subunit, which stimulates
adenylyl cyclase to increase intracellular cyclic AMP (cCAMP) levels.[1][8] Elevated cCAMP
activates Protein Kinase A (PKA), which then phosphorylates downstream targets, such as the
Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) anion channel, leading to the
secretion of bicarbonate and water.[3][4] This signaling cascade is fundamental to secretin's
role in digestion and pH homeostasis.[1][5]
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Caption: The Secretin signaling cascade, initiated by ligand binding and culminating in

bicarbonate secretion.

Experimental Protocols

A robust strategy for producing small peptides like Secretin (28-54) in E. coli involves
expressing it as a fusion protein. This approach enhances stability, prevents degradation by
host proteases, and simplifies purification.[9] The following workflow outlines the key stages

from gene synthesis to final product characterization.
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Recombinant Secretin (28-54) Production Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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